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Compound of Interest

Compound Name: Leonurine hydrochloride

Cat. No.: B15614926

Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This guide provides immediate safety,

operational, and disposal information for Leonurine hydrochloride, fostering a secure and

productive laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Leonurine hydrochloride is classified as an irritant.[1] It can cause skin and eye irritation and

may lead to respiratory irritation if inhaled.[1] Therefore, adherence to strict safety protocols

and the use of appropriate personal protective equipment are mandatory.

Recommended Personal Protective Equipment:
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Protection Type Specific Recommendations

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection

Use chemically resistant gloves (e.g., nitrile

rubber) and a lab coat. Ensure full skin

coverage.

Respiratory Protection

For operations that may generate dust, use a

NIOSH-approved respirator with a particulate

filter.

Hand Hygiene
Wash hands thoroughly with soap and water

after handling.

Safe Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Leonurine hydrochloride
and the safety of laboratory personnel.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Avoid direct contact with the skin, eyes, and clothing.[2]

Prevent the formation of dust during handling.

As a precautionary measure, avoid eating, drinking, or smoking in the laboratory area.

Storage:

Store in a tightly sealed container in a cool, dry, and dark place.

The recommended storage temperature is between 2-8°C.[1]

Keep away from strong oxidizing agents.
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Summary of Physical and Chemical Properties:

Property Value

Appearance White to beige powder/crystalline solid[2]

Molecular Formula C₁₄H₂₁N₃O₅ · HCl

Molecular Weight 347.79 g/mol

Solubility Soluble in DMSO (≥31.1 mg/mL)[3]

Storage Temperature 2-8°C[1]

Experimental Workflow: From Preparation to
Disposal
The following diagram outlines a standard workflow for handling Leonurine hydrochloride in a

laboratory setting.
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Handling Workflow for Leonurine Hydrochloride

Preparation
- Don appropriate PPE
- Work in a fume hood

- Weigh the required amount

Solubilization
- Add solvent (e.g., DMSO)
- Mix gently until dissolved

Proceed to

Experimentation
- Perform the experiment

following the established protocol

Use in

Decontamination
- Clean workspace and equipment

- Remove and dispose of PPE correctly

After completion

Waste Disposal
- Segregate waste streams

- Dispose of according to regulations

Segregate waste for

Click to download full resolution via product page

Handling Workflow for Leonurine Hydrochloride.

Disposal Plan
The disposal of Leonurine hydrochloride and its containers must be conducted in accordance

with all applicable local, state, and federal regulations.

Unused Material: If the material is to be discarded, it should be treated as hazardous waste.

Contact your institution's environmental health and safety (EHS) office or a licensed

professional waste disposal service for guidance.
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Contaminated Materials: Any materials that have come into contact with Leonurine
hydrochloride, such as pipette tips, gloves, and empty containers, should be disposed of as

hazardous chemical waste.

Solutions: For small quantities of dilute aqueous solutions, and if local regulations permit,

neutralization may be an option before flushing with a large excess of water. However, due to

its classification as a hazardous substance, it is highly recommended to collect all waste

solutions in a designated, properly labeled hazardous waste container for professional

disposal. Do not pour undiluted or concentrated solutions down the drain.

By adhering to these guidelines, researchers can safely and effectively work with Leonurine
hydrochloride while minimizing risks to themselves and the environment. Always consult your

institution's specific safety protocols and the material's Safety Data Sheet (SDS) before

beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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